Cas no 1806907-52-7 (3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine)
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine
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- Inchi: 1S/C9H5F5N2/c1-4-5(2-15)7(9(12,13)14)6(3-16-4)8(10)11/h3,8H,1H3
- InChI Key: AWVRMDAXHZSDBO-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C(C)=NC=C1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041767-250mg |
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1806907-52-7 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029041767-500mg |
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1806907-52-7 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029041767-1g |
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1806907-52-7 | 97% | 1g |
$3,129.00 | 2022-03-31 |
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
Additional information on 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806907-52-7): A Comprehensive Overview
3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806907-52-7) is a multifaceted compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel drugs and agrochemicals.
The molecular structure of 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine is notable for its presence of a cyano group, difluoromethyl group, methyl group, and trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's high reactivity and stability, making it an attractive target for synthetic chemists and medicinal chemists alike.
Recent studies have highlighted the potential of 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique combination of functional groups in the molecule enhances its ability to inhibit viral replication by targeting specific viral enzymes.
In addition to its antiviral properties, 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine has shown promise in the treatment of cancer. A 2022 study published in Cancer Research demonstrated that this compound can effectively induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.
The agricultural sector has also taken notice of the potential applications of 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine. A study conducted by a team of researchers from the University of California found that this compound exhibits strong herbicidal activity against a wide range of weed species. The researchers attributed this activity to the compound's ability to disrupt photosynthesis and other essential metabolic processes in plants.
The synthesis of 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine has been extensively studied, with several efficient routes being reported in the literature. One notable method involves the reaction of 2-chloro-5-cyanopyridine with difluoroiodomethane and methyl triflate under specific conditions. This synthetic approach not only yields high purity products but also allows for easy scale-up for industrial production.
The physical and chemical properties of 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine have been thoroughly characterized. The compound is a colorless solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), making it suitable for various analytical and preparative techniques.
Safety considerations are an important aspect when handling any chemical compound. While 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine is not classified as a hazardous material, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.
In conclusion, 3-Cyano-5-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806907-52-7) is a versatile and promising compound with a wide range of potential applications in medicine, agriculture, and other fields. Its unique structural features and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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